Cas no 1173018-36-4 (Bis(2-chloroethyl)-13C4-amine Hydrochloride)

• Product Name: Bis(2-chloroethyl)-13C4-amine Hydrochloride
• CAS No: 1173018-36-4
• Molecular Formula: C₄H₁₀Cl₃N
• Molecular Weight: 182.458517551422
• CID: 5057640

Bis(2-chloroethyl)-13C4-amine Hydrochloride Properties

Names and Identifiers

• AT23538
• Bis(2-chloroethyl)-13C4-amine hydrochloride, 99 atom % 13C

• InChIKey： YMDZDFSUDFLGMX-UJNKEPEOSA-N
• Inchi： 1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H/i1+1,2+1,3+1,4+1;
• SMILES： Cl[13CH2][13CH2]N[13CH2][13CH2]Cl.Cl

Computed Properties

• Exact Mass: 181.001302 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 181.001302 g/mol
• Heavy Atom Count: 8
• Complexity: 28.9
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 12
• Molecular Weight: 182.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds